1-(2-(Bromomethyl)-6-fluorophenyl)propan-2-one

• Molecular Formula: C10H10BrFO
• Molecular Weight: 245.09 g/mol
• IUPAC Name: 1-[2-(bromomethyl)-6-fluorophenyl]propan-2-one
• InChI: InChI=1S/C10H10BrFO/c1-7(13)5-9-8(6-11)3-2-4-10(9)12/h2-4H,5-6H2,1H3
• InChI Key: JTRGHNWANQNGJS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC1=C(C=CC=C1F)CBr

Description

1-(2-(Bromomethyl)-6-fluorophenyl)propan-2-one is a small molecule organic compound featuring both a bromomethyl group and a propan-2-one (ketone) moiety on a fluorinated phenyl ring. This specific structure makes it a valuable synthetic intermediate in organic chemistry and pharmaceutical research. The bromomethyl group is a versatile handle for further functionalization through various substitution reactions, such as nucleophilic substitution, allowing for the creation of more complex molecular architectures. The fluorine atom on the phenyl ring can influence the compound's electronic properties and metabolic stability, which is a common consideration in drug design. As a result, this chemical is primarily used in laboratory settings as a key building block for the synthesis of more complex molecules, potentially for use in medicinal chemistry programs and material science applications. This product is intended for research use only and is not intended for diagnostic or therapeutic procedures.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Molecular Properties

The table below summarizes key structural and molecular features of 1-(2-(Bromomethyl)-6-fluorophenyl)propan-2-one and its analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Substituents	Notable Properties
1-(2-(Bromomethyl)-6-fluorophenyl)propan-2-one	C₁₀H₁₀BrFO	245.09	EN300-724934*	Bromomethyl (2-), fluoro (6-)	Reactive bromine site; ketone functionality
1-[2-(Bromomethyl)phenyl]propan-2-one	C₁₀H₁₁BrO	227.10	EN300-724934	Bromomethyl (2-)	Lacks fluorine; simpler structure
1-(bromomethyl)-2,3,4-trifluorobenzene	C₇H₄BrF₃	225.01	EN300-2006367	Bromomethyl (1-), 2,3,4-trifluoro	Highly fluorinated; no ketone group
1-(2-fluoro-3-hydroxy-6-nitrophenyl)propan-2-one	C₉H₈FNO₄	213.17	Not provided	Fluoro (2-), hydroxy (3-), nitro (6-)	Electron-withdrawing nitro group
1-(3-(Trifluoromethyl)phenyl)propan-2-one	C₁₀H₉F₃O	202.18	Not provided	Trifluoromethyl (3-)	Strongly electron-withdrawing CF₃ group

*Inferred from related entries in .

Key Observations:

• Molecular Weight: The target compound has a higher molecular weight (245.09 g/mol) than its non-fluorinated analog (227.10 g/mol), reflecting the addition of fluorine .

Computational and Experimental Insights

For example:

• The fluorine atom’s electronegativity would polarize the aromatic ring, influencing the compound’s dipole moment and solubility.
• The bromomethyl group’s leaving-group ability could be quantified through calculated bond dissociation energies .

Q & A

Q. What are the recommended synthetic routes for 1-(2-(Bromomethyl)-6-fluorophenyl)propan-2-one, and how are reaction conditions optimized?

The synthesis typically involves a two-step process:

• Step 1 : Friedel-Crafts acylation of 2-fluoro-6-methylbenzene derivatives to introduce the propan-2-one backbone.
• Step 2 : Bromination at the methyl group using reagents like N-bromosuccinimide (NBS) under radical or light-initiated conditions. Optimization focuses on temperature control (e.g., 0–5°C for bromination to minimize side reactions) and solvent selection (e.g., CCl₄ for radical stability). Purification via column chromatography (silica gel, hexane/ethyl acetate) is critical for isolating the product with >95% purity .

Q. How is this compound characterized spectroscopically, and what are the key spectral markers?

• NMR :

• ¹H NMR : A singlet at δ ~2.6 ppm (acetone CH₃), a doublet for the fluorophenyl aromatic protons (δ ~6.8–7.2 ppm), and a singlet for the bromomethyl group (δ ~4.5 ppm).
• ¹³C NMR : Carbonyl resonance at δ ~207 ppm, with distinct signals for fluorinated and brominated carbons.
  • IR : Strong absorption at ~1700 cm⁻¹ (C=O stretch).
  • Mass Spectrometry : Molecular ion peak at m/z ~231 (M⁺) with fragments corresponding to loss of Br (Δ m/z 79) .

Q. What are the stability considerations for this compound during storage and handling?

The bromomethyl group is highly reactive, making the compound sensitive to moisture and light. Storage recommendations include:

• Dark, airtight containers under inert gas (N₂ or Ar).
• Temperatures ≤ –20°C to prevent decomposition. Stability tests via TLC or HPLC should be conducted periodically to monitor degradation .

Advanced Research Questions

Q. How can contradictions in crystallographic data during structure determination be resolved?

Discrepancies in X-ray diffraction data (e.g., ambiguous positions of bromine/fluorine atoms) can be addressed using:

• SHELXL refinement : Dual-space algorithms to resolve heavy-atom positions, with validation via R-factor convergence (<5%).
• Twinned data analysis : Employ SHELXE for high-resolution data to correct for pseudo-symmetry or twinning artifacts. Cross-validation with DFT-optimized molecular geometries is recommended .

Q. What computational methods predict the reactivity of this compound for further derivatization?

• DFT Calculations : Use Gaussian or ORCA to model nucleophilic attack sites. The bromomethyl group shows high electrophilicity (localized LUMO at –1.5 eV), while the carbonyl group is susceptible to nucleophilic addition.
• Molecular Electrostatic Potential (MEP) Maps : Identify regions of electron deficiency (e.g., bromomethyl C-Br bond) for Suzuki coupling or SN2 reactions .

Q. How to design bioactivity studies to evaluate its anticancer potential?

• In Vitro Screening : Use MTT assays on cancer cell lines (e.g., MCF-7, HeLa) with IC₅₀ calculations.
• Molecular Docking : Target proteins like EGFR (PDB ID: 1M17) or tubulin (PDB ID: 1SA0) to predict binding affinity.
• Apoptosis Assays : Flow cytometry with Annexin V/PI staining to assess mechanism of action .

Q. What strategies mitigate regioselectivity challenges during bromination?

Competing bromination at the phenyl ring versus the methyl group can be controlled by:

• Directing Groups : Introduce temporary protecting groups (e.g., acetyl) to block undesired positions.
• Catalytic Systems : Use Lewis acids like FeCl₃ to enhance selectivity for the methyl group. Reaction progress should be monitored via GC-MS to optimize yield .